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Compound of Interest

Compound Name: 5-Hydroxysophoranone

Cat. No.: B12373633 Get Quote

Essential Safety and Handling of 5-
Hydroxysophoranone
Disclaimer: No specific Safety Data Sheet (SDS) for 5-Hydroxysophoranone is publicly

available. The following information is based on the safety data for the structurally similar

isoflavone, Genistein, and should be used as a guideline. It is crucial to conduct a thorough risk

assessment before handling this compound.

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 5-Hydroxysophoranone. The

procedural guidance herein is intended to build trust and provide value beyond the product

itself, ensuring a safe laboratory environment.

Hazard Identification and Classification
Based on data for the surrogate compound Genistein, 5-Hydroxysophoranone should be

treated as a hazardous substance. The primary hazards are summarized below.
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Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed[1][2][3]

Skin corrosion/irritation (Category 2) H315: Causes skin irritation[1][2]

Serious eye damage/eye irritation (Category 2A) H319: Causes serious eye irritation[1][2]

Specific target organ toxicity, single exposure

(Respiratory tract irritation)
H335: May cause respiratory irritation[1][2]

Hazardous to the aquatic environment, acute

hazard (Category 1)
H400: Very toxic to aquatic life[1]

Hazardous to the aquatic environment, long-

term hazard (Category 1)

H410: Very toxic to aquatic life with long lasting

effects[1]

Personal Protective Equipment (PPE)
To ensure the safety of personnel, the following personal protective equipment must be worn

when handling 5-Hydroxysophoranone.

Protection Type Recommended Equipment

Eye/Face Protection
Safety goggles with side-shields or a face

shield.[2]

Hand Protection Protective gloves (e.g., nitrile, neoprene).[2]

Skin and Body Protection
Impervious clothing, such as a lab coat, to

prevent skin contact.[2]

Respiratory Protection
A suitable respirator (e.g., N95) should be used

to avoid inhalation of dust or aerosols.[4]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of the

compound and ensuring a safe working environment.
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Aspect Procedure

Safe Handling

Avoid the formation of dust and aerosols.[5] Do

not eat, drink, or smoke when using this

product.[2] Wash hands thoroughly after

handling.[2]

Storage

Keep the container tightly sealed in a cool, dry,

and well-ventilated area.[6] Store away from

direct sunlight and sources of ignition.[6] For

long-term stability, store at -20°C.[7]

Incompatible Materials
Strong acids/alkalis, and strong

oxidizing/reducing agents.[2][6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is essential.

Exposure Route First Aid Procedure

If Swallowed
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.[6]

If on Skin Wash with plenty of soap and water.[2]

If Inhaled
Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[2]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2]

Disposal Considerations
Dispose of 5-Hydroxysophoranone and its container in accordance with local, regional, and

national regulations. The compound is very toxic to aquatic life with long-lasting effects, so

environmental release must be avoided.[1]
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Waste Type Disposal Method

Unused Product
Dispose of contents/container to an approved

waste disposal plant.[6]

Contaminated Packaging Handle as unused product.

Operational Workflow
The following diagram outlines the standard operational workflow for handling 5-
Hydroxysophoranone in a laboratory setting.
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Emergency Response Plan
This diagram illustrates the immediate actions to be taken in case of an accidental spill or

exposure to 5-Hydroxysophoranone.

Emergency Response Plan for 5-Hydroxysophoranone

Spill Response Exposure Response

Spill Occurs

Evacuate Immediate Area

Notify Lab Supervisor and EHS

Contain Spill with
Absorbent Material

Clean Spill Area
(with appropriate PPE)

Dispose of Contaminated
Material as Hazardous Waste

Exposure Occurs

Remove Contaminated Clothing

Skin Contact:
Wash with Soap and Water

Eye Contact:
Flush with Water for 15 mins

Inhalation:
Move to Fresh Air

Seek Immediate
Medical Attention
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Emergency Response Plan for 5-Hydroxysophoranone

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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